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Compound of Interest

Compound Name: 3-(2-Methylphenyl)benzaldehyde
CAS No.: 371764-26-0
Cat. No.: B1332052

Get Quote

Molecular Architecture, Synthetic Protocols, and Pharmacophore Utility[1][2]

Executive Summary

This technical guide provides a comprehensive analysis of 3-(2-Methylphenyl)benzaldehyde
(CAS: 371764-26-0), a biphenyl scaffold critical in medicinal chemistry.[1][2] Beyond its
molecular weight of 196.24 g/mol , this compound represents a "privileged structure"—a biaryl
core capable of orienting pharmacophores into specific protein binding pockets.[1][3] This guide
details its physicochemical profile, robust synthetic pathways via Suzuki-Miyaura cross-
coupling, and validation strategies to distinguish it from structural isomers.[1]

Part 1: Physicochemical Profile & Molecular Weight
Analysis[1]

The molecular weight (MW) is the primary identifier for stoichiometry and mass spectrometry
validation.[1] However, for high-resolution applications (HRMS), the monoisotopic mass is the
critical metric.[1]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1332052#bc-rfq
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Methoxyphenyl_benzaldehyde
https://www.benchchem.com/product/b1332052/docs?utm_src=pdf-body#technical-monograph-3-2-methylphenyl-benzaldehyde
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Methoxyphenyl_benzaldehyde
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9270437/
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Data Table

Property Value Technical Context

Biphenyl core with formyl and

Molecular Formula C14H120 )
methyl substituents.[2][4]
) Used for molarity calculations
Average Mol. Weight 196.24 g/mol o
and reagent stoichiometry.[2]
Required for identifying the
] ] [M+H]* peak in HRMS
Monoisotopic Mass 196.0888 Da
(approx.[1][2] 197.096 Da).[1]
[2]
Unique identifier for regulatory
CAS Registry Number 371764-26-0 and procurement verification.
[2]
Often an oil or low-melting
Physical State Solid / Oill solid due to ortho-methyl steric
twist preventing planarity.[2]
Lipophilic; suggests high
_ membrane permeability but
LogP (Predicted) ~3.4-3.8

potential solubility issues in

aqueous media.[1][2]

Elemental Composition Analysis[1][2]
e Carbon (C): 85.69%[1][2]

e Hydrogen (H): 6.16%[1][2]
o Oxygen (O): 8.15%][1][2]

Scientific Insight: The absence of heteroatoms other than oxygen simplifies the mass spectral
fragmentation pattern, typically showing a strong molecular ion and a characteristic loss of the
formyl radical (M-29) or CO (M-28).[1][2]
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Part 2: Synthetic Architecture (Suzuki-Miyaura
Protocol)[1][2]

The most robust route to 3-(2-Methylphenyl)benzaldehyde is the Suzuki-Miyaura cross-
coupling reaction.[1][2] This method is preferred over Grignard couplings due to its tolerance of
the aldehyde functional group, eliminating the need for protecting group chemistry.[1]

Retrosynthetic Logic

To synthesize the target, we disconnect at the biaryl bond.[1]
o Partner A (Electrophile): 3-Bromobenzaldehyde (commercially available, stable).[1][2]

o Partner B (Nucleophile): 2-Methylphenylboronic acid (ortho-tolylboronic acid).[1][2]

Experimental Protocol: Pd-Catalyzed Cross-Coupling

e Scale: 1.0 mmol

o Catalyst: Pd(dppf)Clz[1][2][5]:DCM (Chosen for resistance to oxidation and efficiency with
sterically hindered ortho-substituents).[1][2]

e Solvent System: 1,4-Dioxane : Water (4:[1][2]1) (Promotes solubility of the inorganic base).

[1][2]

Step-by-Step Methodology:

Inertion: Charge a reaction vial with 3-bromobenzaldehyde (1.0 eq), 2-methylphenylboronic
acid (1.2 eq), and K2COs (2.0 eq). Evacuate and backfill with Nitrogen (3 cycles).[1][2]

Solvation: Add degassed 1,4-Dioxane/Water mixture (0.2 M concentration relative to
bromide).

Catalysis: Add Pd(dppf)Clz (3-5 mol%) under positive nitrogen flow.

Reaction: Seal and heat to 90°C for 4-12 hours. Monitor via TLC (Hexane:EtOAc 8:2) or LC-
MS.[1][2]
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o Workup: Cool to RT. Filter through a Celite pad to remove Palladium black.[1][2] Dilute with
EtOAc, wash with brine, dry over MgSOa, and concentrate.

« Purification: Flash column chromatography (SiO2).[1][2]

Workflow Visualization

The following diagram outlines the catalytic cycle and operational workflow.
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Final Product:
Workup: Flash Chrom.
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3-Bromobenzalde!
2-Tolylboronic Acid

Click to download full resolution via product page

Figure 1: Operational workflow for the Suzuki-Miyaura synthesis of the target biphenyl
aldehyde.

Part 3: Structural Characterization & Validation[2]

Validating the structure requires distinguishing it from its isomers (e.g., the 4-phenyl or 2-phenyl
variants).[1][2]

NMR Diagnostic Criteria
e 1H NMR (Chloroform-d):

o Aldehyde Proton (-CHO): Singlet at ~10.0 ppm.[1][2] This confirms the oxidation state is
preserved.[1][2]

o Methyl Group (-CHs): Singlet at ~2.3 ppm.[1][2]
o Aromatic Region: The key is the splitting pattern of the ring bearing the aldehyde.[1]

= H2 (between CHO and Biaryl bond): Appears as a narrow triplet or doublet of doublets
(meta-coupling) at ~8.0 ppm.[1][2] This proton is deshielded by the carbonyl and the
aromatic ring current.[1][2]
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» H4/H6: Doublets/multiplets at 7.5-7.9 ppm.

» H5: Triplet at ~7.6 ppm.

Mass Spectrometry (MS)[1][2]

 lonization: ESI (Positive mode) often shows weak [M+H]* for aldehydes.[1][2] APCI or GC-
MS (El) is preferred.[1][2]

o Fragmentation (El): Look for the molecular ion (

196) and the tropylium-like ion formed after CO loss.[1][2]

Quality Control Decision Tree

Use this logic to troubleshoot synthesis outcomes.
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Figure 2: Analytical decision matrix for validating synthetic success.

Part 4: Applications in Drug Discovery

Pharmacophore Utility
The 3-(2-Methylphenyl)benzaldehyde structure serves as a biaryl scaffold.[1][2][6]

« Conformational Restriction: The ortho-methyl group introduces steric clash (atropisomerism
potential), twisting the two phenyl rings out of planarity.[1][2] This non-planar geometry is
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crucial for fitting into hydrophobic pockets of enzymes like kinases or GPCRs without
incurring high entropic penalties.[1][2]

o Linker Capability: The aldehyde is a "warhead" or "handle."[1][2] It can be:
o Reduced to a benzyl alcohol (H-bond donor).[1][2]
o Oxidized to a benzoic acid (ionic interaction).[1][2]
o Converted via Reductive Amination to a benzyl amine (cationic interaction).[1][2]

Metabolic Considerations (Aldehyde Oxidase)

Researchers must be aware that cytosolic Aldehyde Oxidase (AOX1) rapidly metabolizes
aromatic aldehydes into carboxylic acids.[1][2]

o Implication: If used as a drug lead, the aldehyde moiety is likely a pro-drug or a metabolic
liability.[1]

o Strategy: Block metabolism by converting the aldehyde to a bioisostere (e.g., oxadiazole) or

sterically shielding it.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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